Cas no 2375-03-3 (6α-Methylprednisolone 21-hemisuccinate sodium salt)

6α-Methylprednisolone 21-hemisuccinate sodium salt Properties

Names and Identifiers

• 6alpha-Methylprednisolone sodium succinate
• (6alpha,11beta)-21-(3-Carboxy-1-oxopropoxy)-11,17-dihydroxy-6-methyl-Pregna-1,4-diene-3,20-dione monosodium salt
• 6α-Methylprednisolone 21-Hemisuccinate Sodium Salt
• 6a-Methylprednisolone 21-succinate sodium
• 6α-Methylprednisolone 21-hemisuccinate (sodium salt)
• 6-Methylprednisolone succinate sodium
• Methylprednisolone sodium succinate
• METHYLPREDNISOLONE SODIUM SUCCINATE,USP27
• Nirypan solubile
• sodium 4-{2-[(1R,3aS,3bS,5S,9aR,9bS,10S,11aS)-1,10-dihydroxy-5,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethoxy}-4-oxobutanoate
• Prednol (inj.)
• sodium;4-[2-[(6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
• AKOS015962276
• NCGC00185763-01
• Ubrason solubile
• METHYLPREDNISOLONE 21-SUCCINATE SODIUM SALT [MI]
• CHEMBL1201081
• MFCD00152612
• 6alpha-Methyl-11beta,17alpha,21-trihydroxy-1,4-pregnadiene-3,20-dione 21-hemisuccinate
• Succinic acid, 21-monoester with 11beta,17,21-trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione, monosodium salt
• A-methapred (TN)
• FQISKWAFAHGMGT-SGJOWKDISA-M
• NSC 48989
• Firmacort Fiale
• Methylprednisolone succinate
• Methylprednisolone 21-succinate sodium salt
• Pregna-1,4-diene-3,20-dione, 11-beta,17,21-trihydroxy-6-alpha-methyl-, 21- (hydrogen succinate), monosodium salt
• 2375-03-3
• 6alpha-Methylprednisolone sodium hemisuccinate
• 6alpha-Methylprednisolone 21-sodium succinate
• METHYLPREDNISOLONE SODIUM SUCCINATE (USP IMPURITY)
• D00751
• Cryosolona
• Metypresol
• Ubrason solubile (inj.)
• Methylprednisolone sodium succinate [USP:JAN]
• DTXSID2023303
• NSC-48989
• 6AfAE'A centa' notA inverted exclamation markAfasA'A
• Sodium methylprednisolone succinate
• D95085
• Corticel
• Medrate [inj.]
• Prednisolone, 6alpha-methyl-, succinate, sodium salt
• Methylprednisolone Hydrogen Succinate Sodium Salt
• Methylprednisolone succinate sodium salt
• SCHEMBL40947
• EINECS 219-156-8
• METHYLPREDNISOLONE SODIUM SUCCINATE [JAN]
• W-107376
• Prednol
• 11beta,17,21-Trihydroxy-6alpha-methyl-1,4-pregnadiene-3,20-dione 21-sodium succinate
• Methylprednisolone sodium succinate (JAN/USP)
• NSC48989
• CS-4582
• 6-Methylprednisolone 21-hemisuccinate (sodium salt)
• 11beta,17,21-Trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione 21-(sodium succinate)
• AS-74917
• Methylprednisolone sodium succinate;6-Methylprednisolone succinate sodium
• Asmacortone
• Prednol [inj.]
• CAS-2375-03-3
• A-Methylprednisolone 21-hemisuccinate Sodium
• METHYLPREDNISOLONE SODIUM SUCCINATE (USP MONOGRAPH)
• Methylprodnisolone Sodium Succinate
• Metypred (inj.)
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-6-methyl-, monosodium salt, (6.alpha.,11.beta.)-
• 6alpha-Methylprednisolone 21-hemisuccinate sodium salt
• METHYLPREDNISOLONE SODIUM SUCCINATE [MART.]
• METHYLPREDNISOLONE SODIUM SUCCINATE
• METHYLPREDNISOLONE SODIUM SUCCINATE [WHO-DD]
• Methylprednisolone sodium succinate (USP:JAN)
• Lemod Solu
• 6alpha-Methylprednisolone 21-sodium hemisuccinate
• 6-alpha-Methylprednisolone sodium succinate
• METHYLPREDNISOLONE SODIUM SUCCINATE [USP MONOGRAPH]
• Prednilem
• Tox21_113527
• Cryosolona [inj.]
• Pregna-1,4-diene-3,20-dione, 11beta,17,21-trihydroxy-6alpha-methyl-, 21-(hydrogen succinate), monosodium salt
• Medrate (inj.)
• Sodium Succinate, Methylprednisolone
• sodium 4-{[(6alpha,11beta)-11,17-dihydroxy-6-methyl-3,20-dioxopregna-1,4-dien-21-yl]oxy}-4-oxobutanoate
• Metypred
• 6alpha-Methylpregnisolone 21-sodium succinate
• Methylprednisolone sodium hemisuccinate
• Solu-Medrone
• HY-B1060
• 11-beta,17,21-Trihydroxy-6-alpha-methyl-1,4-pregnadiene-3,20-dione 21-(sodium succinate)
• METHYLPREDNISOLONE SODIUM SUCCINATE [VANDF]
• M-6-P
• SOLU-MEDROL(R) METHYLPREDNISOLONE SODIUM SUCCINAT
• Pregna-1,4-diene-3,20-dione, 11-beta,17,21-trihydroxy-6-alpha-methyl-, 21-(hydrogen succinate), monosodium salt
• AfAE'Adaggeratrade mark?-Methylprednisolone 21-hemisuccinate (sodium salt)
• Solumedrol
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-6-methyl-, monosodium salt, (6alpha,11beta)-
• U 9088
• A-Methylprednisolone 21-hemisuccinate (sodium salt)
• Solu-medrol (TN)
• Omnacortil
• DTXCID103303
• Sol Melcort
• CHEBI:6890
• Cryosolona (inj.)
• UNII-LEC9GKY20K
• Solu Moderin
• METHYLPREDNISOLONE SODIUM SUCCINATE (MART.)
• METHYLPREDNISOLONE SODIUM SUCCINATE [ORANGE BOOK]
• Urbason solubile
• Solu-Medrol
• Q27282942
• LEC9GKY20K
• 6
• Solu Medrol
• Ubrason solubile [inj.]
• METHYLPREDNISOLONE SODIUM SUCCINATE [USP IMPURITY]
• NS00083306
• Metypred [inj.]
• 6a-Methylprednisolone 21-Hemisuccinate Sodium Salt
• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-6-methyl-, monosodiumsalt, (6a,11b)-
• +Expand

• MDL： MFCD00152612
• InChIKey： WOARBZBOZOGFGA-SGJOWKDISA-N
• Inchi： InChI=1S/C26H34O8.Na/c1-14-10-16-17-7-9-26(33,20(29)13-34-22(32)5-4-21(30)31)25(17,3)12-19(28)23(16)24(2)8-6-15(27)11-18(14)24;/h6,8,11,14,16-17,19,23,28,33H,4-5,7,9-10,12-13H2,1-3H3,(H,30,31);/t14-,16-,17-,19-,23+,24-,25-,26-;/m0./s1
• SMILES： C[C@@]12[C@](C(COC(CCC([O-])=O)=O)=O)(O)CC[C@@]1([H])[C@]3([H])C[C@H](C)C4=CC(C=C[C@]4(C)[C@@]3([H])[C@@H](O)C2)=O.[Na+]

Computed Properties

• Exact Mass: 496.20700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 496.20731229g/mol
• Heavy Atom Count: 35
• Complexity: 988
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 141Ų

Experimental Properties

• LogP: 0.88460
• PSA: 141.03000
• Boiling Point: 689.6°C at 760 mmHg
• Melting Point: >186°C (dec.)